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Compound Name: Dialifos

Cat. No.: B016134 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dialifos, also known as dialifor, is an organophosphate pesticide that has been utilized for its

insecticidal and acaricidal properties.[1] As a member of this chemical class, its mode of action

centers on the inhibition of acetylcholinesterase (AChE), a critical enzyme in the nervous

system of insects and mammals.[1][2] This technical guide provides a comprehensive overview

of the chemical structure, physicochemical properties, and toxicological profile of Dialifos,

intended to serve as a valuable resource for researchers, scientists, and professionals in drug

development and toxicology.

Chemical Structure and Identifiers
The chemical structure of Dialifos is characterized by a phthalimide group attached to a

chloroethyl phosphorodithioate moiety. The presence of a chiral center results in two

stereoisomers, though it is typically produced and used as a racemic mixture.[1]

Table 1: Chemical Identification of Dialifos
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Identifier Value

IUPAC Name

S-[2-chloro-1-(1,3-dioxo-1,3-dihydro-2H-

isoindol-2-yl)ethyl] O,O-diethyl

phosphorodithioate

CAS Number 10311-84-9

Molecular Formula C₁₄H₁₇ClNO₄PS₂

Molecular Weight 393.85 g/mol [3]

SMILES
CCOP(=S)

(OCC)SC(CCl)N1C(=O)c2ccccc2C1=O[4]

InChIKey MUMQYXACQUZOFP-UHFFFAOYSA-N

Synonyms Dialifor, Torak, ENT 27320, Hercules 14503[5][6]

Physicochemical Properties
Dialifos is a white crystalline solid, though technical grade formulations may appear as a

brownish liquid.[5] Its solubility and volatility characteristics are key determinants of its

environmental fate and exposure routes.

Table 2: Physicochemical Properties of Dialifos
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Property Value Notes

Melting Point 67-69 °C[5]

Other reported ranges include

62-64 °C (recrystallized)[5] and

a single value of 68 °C.[7]

Boiling Point 465.9 ± 55.0 °C Predicted value.[7]

Density 1.435 ± 0.06 g/cm³ Predicted value.[7]

Vapor Pressure
1.3 x 10⁻⁴ Pa at 35 °C (1 x

10⁻⁶ mmHg at 95°F)

Discrepancies exist in reported

values.[5]

Water Solubility 0.18 mg/L at 25 °C[5][7] Low aqueous solubility.[1]

Solubility in Organic Solvents

Acetone: 760 g/kg,

Chloroform: 620 g/kg, Xylene:

570 g/kg, Diethyl ether: 500

g/kg, Isophorone: 400 g/kg,

Ethanol: <10 g/kg, Hexane:

<10 g/kg (all at 20 °C)[5]

Generally soluble in common

organic solvents.

Octanol-Water Partition

Coefficient (log Kow)
4.69[5]

Indicates a high potential for

bioaccumulation.

pKa -2.72 ± 0.20 Predicted value.[7]

Flash Point 100 °C[7]

Toxicological Profile
Dialifos exhibits high acute toxicity through oral and dermal routes of exposure and is a potent

neurotoxin.[1][2] The primary mechanism of toxicity is the irreversible inhibition of

acetylcholinesterase.

Acute Toxicity
The lethal dose (LD50) and lethal concentration (LC50) values for Dialifos in various animal

models are summarized below.

Table 3: Acute Toxicity of Dialifos

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Dialifor
https://pubchem.ncbi.nlm.nih.gov/compound/Dialifor
https://m.chemicalbook.com/ProductChemicalPropertiesCB5284353_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB5284353_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB5284353_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Dialifor
https://pubchem.ncbi.nlm.nih.gov/compound/Dialifor
https://m.chemicalbook.com/ProductChemicalPropertiesCB5284353_EN.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1101.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Dialifor
https://pubchem.ncbi.nlm.nih.gov/compound/Dialifor
https://m.chemicalbook.com/ProductChemicalPropertiesCB5284353_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB5284353_EN.htm
https://www.benchchem.com/product/b016134?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1101.htm
https://cloudsds.com/chemical-hazard-and-safety/dialifor-usage-hazard-and-safety-measures/
https://www.benchchem.com/product/b016134?utm_src=pdf-body
https://www.benchchem.com/product/b016134?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016134?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Species Route LD50 / LC50

Rat Oral 5 - 71 mg/kg[5]

Rat Oral 24 - 135 mg/kg[2]

Rabbit Dermal 145 mg/kg[5][7]

Mouse Oral 39 mg/kg (male)[5]

Dog Oral 97 mg/kg[8]

Rat Inhalation 0.45 mg/m³ (LC50)[2]

Symptoms of acute poisoning are characteristic of organophosphate toxicity and include

salivation, lacrimation, urination, defecation, gastrointestinal distress, and emesis (SLUDGE),

as well as muscle tremors, convulsions, and respiratory failure.[2][8]

Mechanism of Action: Acetylcholinesterase Inhibition
Dialifos, like other organophosphate pesticides, exerts its toxic effects by inhibiting the enzyme

acetylcholinesterase (AChE).[1] AChE is responsible for the hydrolysis of the neurotransmitter

acetylcholine (ACh) at cholinergic synapses. Inhibition of AChE leads to an accumulation of

ACh in the synaptic cleft, resulting in continuous stimulation of cholinergic receptors and

subsequent disruption of nerve function.[9]

The process of inhibition involves the phosphorylation of a serine hydroxyl group in the active

site of AChE by the organophosphate. This forms a stable, covalent bond that renders the

enzyme inactive.
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Caption: Mechanism of acetylcholinesterase inhibition by Dialifos.

Metabolism and Environmental Fate
Information on the detailed metabolic pathways of Dialifos is limited. However, it is reported to

be rapidly metabolized in mammals and eliminated primarily through urine as o-phthalic acid.[5]

Due to its low water solubility and high octanol-water partition coefficient, Dialifos is expected

to have low mobility in soil and may bioaccumulate in organisms. It is not expected to be highly

volatile from dry soil surfaces.[5]

Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical and toxicological

properties presented in this guide are based on standardized methodologies. For instance:

Melting Point Determination: Typically determined using capillary methods or a microscope

hot stage (Kofler method) with calibrated equipment, following established pharmacopeial

procedures.
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Octanol-Water Partition Coefficient (Kow) Determination: Commonly measured using the

shake-flask method or high-performance liquid chromatography (HPLC) methods as

described in OECD Guideline 107 and 117, respectively.

Acute Toxicity (LD50/LC50) Studies: Conducted in accordance with standardized test

guidelines, such as those established by the Organisation for Economic Co-operation and

Development (OECD) or the U.S. Environmental Protection Agency (EPA). These protocols

involve administering specific doses of the substance to laboratory animals (e.g., rats,

rabbits) via oral, dermal, or inhalation routes and observing for mortality and clinical signs of

toxicity over a defined period.

Conclusion
Dialifos is a highly toxic organophosphate pesticide with well-defined chemical and physical

properties. Its primary mechanism of action, the inhibition of acetylcholinesterase, leads to

significant neurotoxicity. The data summarized in this technical guide, including its chemical

identifiers, physicochemical properties, and acute toxicity values, provide a critical foundation

for researchers and professionals engaged in the fields of toxicology, environmental science,

and the development of safer alternatives. A thorough understanding of these properties is

essential for risk assessment and the implementation of appropriate safety and handling

procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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